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Compound of Interest |

Compound Name: 5-Pyridoxic acid
CAS No.: 524-07-2
Cat. No.: B1208528
Get Quote
. J

Part 1: Executive Summary & Chemical Context

5-Pyridoxic Acid (often chemically synonymous or isomeric with 4-Pyridoxic Acid, the major
catabolite of Vitamin B6) presents specific handling challenges not due to high acute toxicity,
but due to biological activity, photosensitivity, and physical irritation.

While often classified as a standard laboratory chemical, its structural nature as a pyridine
carboxylic acid derivative dictates a safety protocol focused on preventing mucous membrane
irritation and maintaining compound integrity (preventing photodegradation).

Critical Technical Note: In biological matrices, "Pyridoxic Acid" usually refers to 4-Pyridoxic acid
(CAS 82-82-6). However, 5-Pyridoxic acid (an isomer where the carboxyl group is at the 5-
position relative to the nitrogen) exists in specific bacterial metabolic pathways. The safety
protocols below apply universally to both isomers due to their shared physicochemical
properties (crystalline organic acids).

Part 2: Risk Assessment & Hazard Profile[1]

Before selecting PPE, we must understand the "Why" behind the protection.
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Hazard Category

Classification

Operational Implication

Inhalation

STOT SE 3 (H335)

Fine crystalline dust can
severely irritate the upper
respiratory tract. Action:
Weighing must occur in a draft-

free enclosure or hood.

Skin/Eye

Irritant (H315/H319)

Acidic nature causes contact
dermatitis and ocular
inflammation. Action: Double-
gloving recommended for high-

purity stock preparation.

Stability

Photosensitive

B6 vitamers and metabolites
degrade rapidly under
UV/Visible light. Action: Amber
glassware is a safety and

quality requirement.

Physical

Electrostatic Powder

Dry powder tends to
fly/disperse due to static.
Action: Use anti-static guns or
polonium strips during

weighing.

Part 3: Personal Protective Equipment (PPE) Matrix

This matrix is designed to exceed minimum compliance, ensuring zero-contact handling for

analytical purity.
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Protection Zone

Recommended Equipment

Technical Rationale

Ocular

Chemical Splash Goggles
(ANSI 787.1)

Standard safety glasses are
insufficient for fine powders
that can drift around lenses.
Goggles provide a seal against

airborne dust.

Dermal (Hands)

Nitrile Gloves (Min. 0.11mm

thickness)

Double-gloving protocol: Wear
a colored inner pair and a
standard outer pair to
immediately visualize tears.
Latex is discouraged due to
potential allergenicity in shared

labs.

Respiratory

N95 Respirator (or Fume
Hood)

If handling >100 mg outside a
fume hood, an N95 is
mandatory to prevent

inhalation of the acidic dust.

Body

High-Neck Lab Coat
(Cotton/Poly blend)

Synthetic-only coats can build
static charge, causing the
powder to "jump" from the
spatula. Cotton blends reduce

static.

Part 4: Operational Protocol (Step-by-Step)
Phase 1: Pre-Handling Preparation

» Light Control: Dim laboratory lights or utilize a workspace with UV-filtered lighting. 5-

Pyridoxic acid fluoresces and degrades under intense light.

 Static Equilibration: Place the sample container and your spatula inside the weighing

enclosure 10 minutes prior to opening. This equalizes temperature and humidity, reducing

static shock to the powder.

Phase 2: Weighing & Transfer (The Critical Step)
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» Engineering Control: Use a Vented Balance Enclosure or a Chemical Fume Hood.
e Technique:

o Don PPE as per the Matrix above.[1][2][3][4][5][6][7]

o Open the amber vial inside the hood.

o Use an anti-static gun (zerostat) on the vial opening if the powder appears "fluffy" or
adheres to the glass walls.

o Transfer using a stainless steel micro-spatula. Avoid plastic spatulas which generate
static.

o Reseal immediately. Do not leave the stock vial open while waiting for the balance to
stabilize.

Phase 3: Solubilization

¢ Solvent Choice: 5-Pyridoxic acid is sparingly soluble in water but dissolves readily in dilute
agueous alkali (e.g., 0.1 M NaOH) or dilute acid.

¢ Reaction: Dissolution in alkali may generate mild heat; add solvent slowly.

o Storage: Transfer solution immediately to an Amber HPLC Vial or wrap the container in

aluminum foll.

Phase 4: Waste Disposal & Decontamination

o Solid Waste: Dispose of contaminated wipes and gloves in "Hazardous Solid Waste"
(Contaminated Debris).

» Liquid Waste: Aqueous solutions should be neutralized to pH 6-8 before disposal, or placed
in "Aqueous Organic Waste" streams depending on local EHS regulations.

o Spill Cleanup:

o Do not dry sweep. This generates dust.
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o Cover spill with a wet paper towel (water or ethanol).

o Wipe up the wet slurry to capture all particulates.

Part 5: Workflow Visualization

The following diagram illustrates the "Safe Handling Lifecycle,” emphasizing the critical control
points for Light and Static.

Solubilization
(Amber Glassware)

Environment Check
(Dim Lights + Anti-Static)

Disposal
(Org. Waste Stream)

Storage Retrieve PPE Donning Veri
(-20°C, Dark) (Nitrile + Goggles)

Click to download full resolution via product page

Caption: Operational workflow for 5-Pyridoxic Acid, highlighting environmental controls (Red)
and critical processing steps (White).

Part 6: References & Authority
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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